Cas no 2171729-39-6 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid
• CAS No: 2171729-39-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6023627
• PubChem ID: 165530371
• Update Time: 2025-06-09

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]cyclobutyl}acetic acid
• EN300-1567526
• 2171729-39-6

• Inchi： 1S/C26H30N2O6/c1-16(33-2)23(24(31)28-26(12-7-13-26)14-22(29)30)27-25(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21,23H,7,12-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： VXCYWDSBANFJQV-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(C(C(C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid (CAS No. 2171729-39-6)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid (CAS No. 2171729-39-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a cyclobutane ring linked to an acetic acid moiety, with a substituted fluorenylmethoxycarbonyl (Fmoc) group and a methoxybutanamide side chain. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various biochemical and pharmaceutical studies.

The Fmoc group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). The Fmoc protecting group is known for its ease of removal under mild conditions, which makes it an ideal choice for the sequential addition of amino acids in peptide synthesis. In the context of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the desired product is obtained with high purity and yield.

The methoxybutanamide side chain adds another layer of complexity to the molecule. This functional group can influence the compound's solubility, stability, and biological activity. Recent studies have shown that methoxy-substituted compounds often exhibit enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. These properties are particularly important in drug development, where optimizing the pharmacokinetic profile is essential for achieving therapeutic efficacy.

In terms of its potential applications, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid has been explored in various research areas. One notable application is in the development of novel therapeutic agents for neurodegenerative diseases. The cyclobutane ring and the methoxybutanamide side chain have been shown to interact with specific protein targets involved in neurodegeneration, such as tau protein and amyloid-beta. By modulating these interactions, the compound may help to reduce the aggregation of these proteins, which is a hallmark of diseases like Alzheimer's disease.

Another area of interest is the use of this compound in cancer research. The unique structural features of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid make it a promising candidate for targeting specific signaling pathways involved in cancer progression. For example, recent studies have demonstrated that this compound can inhibit the activity of certain kinases, which are key enzymes involved in cell proliferation and survival. By blocking these kinases, the compound may help to slow down or halt the growth of cancer cells.

Beyond its therapeutic applications, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid has also been studied for its potential use as a research tool. The Fmoc group and the methoxybutanamide side chain provide valuable handles for chemical modifications, allowing researchers to create derivatives with tailored properties. These derivatives can be used to probe specific biological processes or to develop new assays for drug screening.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclobutyl}acetic acid (CAS No. 2171729-39-6) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and functional groups make it a valuable tool for advancing our understanding of complex biological systems and developing new treatments for various diseases. As research in this area continues to evolve, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field of medicinal chemistry.